1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-((1H-indol-3-yl)methyl)piperidine-3-carboxamide

• IUPAC Name: N-(1H-indol-3-ylmethyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C21H22N8O/c30-21(24-11-16-10-23-18-6-2-1-5-17(16)18)15-4-3-9-28(12-15)19-7-8-20(27-26-19)29-14-22-13-25-29/h1-2,5-8,10,13-15,23H,3-4,9,11-12H2,(H,24,30)
• InChI Key: HSZWDGFYEYCSDP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)N3C=NC=N3)C(=O)NCC4=CNC5=CC=CC=C54
• Molecular Formula: C21H22N8O
• Molecular Weight: 402.5 g/mol

Description

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-((1H-indol-3-yl)methyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C21H22N8O and its molecular weight is 402.462. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis in Heterocyclic Compounds

• Mannich Reaction Synthesis: Piperidinium derivatives undergo aminomethylation, forming heterocyclic compounds like tetraazatricyclo derivatives (Dotsenko et al., 2012).
• Synthesis of Eosinophil Infiltration Inhibitors: Synthesis of triazolopyridazine derivatives with cyclic amines, showing potential antihistaminic activity and inhibiting eosinophil chemotaxis (Gyoten et al., 2003).

2. Medicinal Chemistry and Pharmacological Applications

• Discovery of Soluble Epoxide Hydrolase Inhibitors: Triazinyl piperidine carboxamides identified as inhibitors of soluble epoxide hydrolase, potentially useful for in vivo investigations in various disease models (Thalji et al., 2013).
• Synthesis of Heterocyclic Carboxamides as Antipsychotic Agents: Heterocyclic analogs of 1192U90 evaluated as potential antipsychotic agents, showing binding to dopamine and serotonin receptors (Norman et al., 1996).

3. Synthesis of Novel Compounds

• Synthesis of Triazolopyridine, Pyridotriazine, and Pyridine-Pyrazole Derivatives: Creation of novel pyridine derivatives with potential antimicrobial and antioxidant activity (Flefel et al., 2018).
• Synthesis of Pyridazino[4,5-b]indole Derivatives: Reaction of indole acetic acid anhydride with aryldiazonium salts, forming pyridazinoindoles (Monge et al., 1986).

4. Heterocyclic Compounds in Pharmaceuticals and Agrochemicals

• Role in Pharmaceuticals and Agrochemicals: Nitrogen-containing heterocyclic compounds like pyridines and piperidines used in various applications due to their biological activities (Higasio & Shoji, 2001).